Cas no 99308-24-4 (1,2-dichloropropyl 3,4,5-trichlorohexyl ether)

• Product Name: 1,2-dichloropropyl 3,4,5-trichlorohexyl ether
• CAS No: 99308-24-4
• MF: C₉H₁₅Cl₅O
• MW: 316.479798555374
• CID: 1991908
• PubChem ID: 57498
• Update Time: 2025-04-21

1,2-dichloropropyl 3,4,5-trichlorohexyl ether Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloropropyl 3,4,5-trichlorohexyl ether
• 3,4,5-trichloro-1-(1,2-dichloropropoxy)hexane
• 99308-24-4
• TRICHLORO-1-(DICHLOROPROPOXY)HEXANE
• DTXSID80912753

• Inchi： 1S/C9H15Cl5O/c1-5(10)8(13)7(12)3-4-15-9(14)6(2)11/h5-9H,3-4H2,1-2H3
• InChI Key： UDNORGILKBXRJR-UHFFFAOYSA-N
• SMILES： ClC(CCOC(C(C)Cl)Cl)C(C(C)Cl)Cl

Computed Properties

• Exact Mass: 315.954
• Monoisotopic Mass: 313.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.306
• Boiling Point: 370.2°C at 760 mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.485